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Compound of Interest

Compound Name: AS604872

Cat. No.: B1665181 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
AS604872 is a potent and selective antagonist for the prostaglandin F2α receptor (FP receptor)

[1][2]. Accurate and consistent preparation of stock solutions is crucial for obtaining reliable and

reproducible results in downstream biological assays. Dimethyl sulfoxide (DMSO) is a common

solvent for dissolving hydrophobic small molecules like AS604872 for in vitro studies[3]. This

document provides a detailed protocol for the preparation, storage, and handling of an

AS604872 stock solution in DMSO.

Physicochemical Properties
A summary of the key properties of AS604872 is presented below. This information is essential

for accurate calculations and proper handling.

Property Value Source

Molecular Formula C₂₈H₂₅N₃O₃S₂ [1]

Molecular Weight 515.65 g/mol

Appearance Solid

Solubility Soluble in DMSO
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Mechanism of Action: FP Receptor Antagonism
AS604872 exerts its biological effect by selectively binding to and blocking the prostaglandin

F2α receptor (FP). This prevents the natural ligand, prostaglandin F2α (PGF₂α), from activating

the receptor and initiating downstream signaling cascades.
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AS604872 blocks PGF₂α binding to the FP receptor.

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of AS604872 in DMSO.

Materials and Equipment
AS604872 powder

Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)
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Sterile, low-retention pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
AS604872 is for research use only. Handle with care and avoid direct contact, inhalation, or

ingestion.

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin. Always wear appropriate PPE.

Perform all weighing and solvent handling steps in a well-ventilated area or a chemical fume

hood.

Preparation of 10 mM Stock Solution
1. Calculation: To prepare a 10 mM stock solution, use the following formula: Mass (mg) =

Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) / 1000

For 1 mL of a 10 mM stock solution of AS604872 (MW = 515.65 g/mol ): Mass (mg) = 10 mM ×

1 mL × 515.65 g/mol / 1000 = 5.16 mg

2. Step-by-Step Procedure:

Before opening, gently tap the vial of AS604872 powder to ensure all contents are at the

bottom.

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 5.16 mg of the AS604872 powder into the tared tube.

Add 1 mL of high-purity DMSO to the tube containing the powder.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.
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Visually inspect the solution to ensure there are no visible particles. If dissolution is difficult,

gentle warming in a 37°C water bath or brief sonication may be applied, but always check for

compound stability under these conditions.

Storage and Handling
Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use working volumes (e.g., 10-20 µL) in sterile, tightly sealed

tubes.

Storage Temperature: Store the DMSO stock solution aliquots at -20°C for short-term

storage (up to 6 months) or at -80°C for long-term storage. Protect from light.

Usage: When preparing working solutions for cell-based assays, dilute the stock solution in

the appropriate aqueous buffer or culture medium. It is critical to maintain a final DMSO

concentration below 0.1% (v/v) in the final assay to avoid solvent-induced cytotoxicity.

Always include a vehicle control (medium with the same final DMSO concentration) in your

experiments.

Summary of Protocol Parameters
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Parameter Recommendation Notes

Stock Solution Concentration 10 mM (typical)

Can be adjusted based on

experimental needs (e.g., 5

mM, 20 mM).

Primary Solvent High-purity DMSO

Ensure DMSO is anhydrous as

moisture can degrade

compounds.

Final DMSO in Assay < 0.1% (v/v)

Higher concentrations can be

toxic to cells; always run a

vehicle control.

Short-Term Storage -20°C
Up to 6 months in single-use

aliquots.

Long-Term Storage -80°C

Use tightly sealed vials to

prevent DMSO from absorbing

water.

Stability
Avoid repeated freeze-thaw

cycles.

Aliquoting is essential for

maintaining compound

integrity.

Experimental Workflow Diagram
The following diagram illustrates the logical flow for preparing the AS604872 stock solution.
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Workflow for preparing AS604872 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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